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Compound of Interest

Compound Name: Methyl 2-methyl-6-phenylbenzoate

CAS No.: 941320-77-0

Cat. No.: B2519071

Get Quote

Executive Summary
Methyl 2-methyl-6-phenylbenzoate is a sterically hindered aromatic ester used primarily as a

research intermediate in organic synthesis. Unlike simple esters, its bulky 2,6-substitution

pattern renders it highly resistant to standard hydrolysis, making laboratory-scale neutralization

ineffective.

Immediate Disposal Directive:

Do NOT attempt to neutralize via basic hydrolysis (saponification) in the lab.

Do NOT dispose of down the drain.

Primary Disposal Path: High-temperature incineration via a licensed hazardous waste

contractor.

Waste Stream: Segregate into Non-Halogenated Organic waste.
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Understanding the physicochemical properties of this compound is essential for selecting the

correct disposal protocol.

Property Description Operational Implication

Chemical Structure
Methyl ester with ortho-methyl

and ortho-phenyl groups.

Steric Hindrance: The carbonyl

carbon is shielded, preventing

rapid degradation. The

compound persists in waste

streams.

Physical State
Viscous oil or low-melting solid

(depending on purity).

May require dissolution in a

solvent for transfer to liquid

waste containers.[1]

Solubility
Insoluble in water; Soluble in

DCM, EtOAc, DMSO.

Hydrophobic: Will form a

separate layer if mixed with

aqueous waste, complicating

disposal.

Flammability
Combustible (Flash Point >

110°C estimated).

Classify as Class IIIB

Combustible Liquid for

storage.

Reactivity
Stable. Incompatible with

strong oxidizers.[2]

Segregation: Keep away from

nitric acid, perchlorates, and

peroxides.

GHS Hazard Classification (Derived)
H302: Harmful if swallowed.[3][4][5]

H315/H319: Causes skin and serious eye irritation.[3]

H412: Harmful to aquatic life with long-lasting effects.
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Effective disposal begins at the bench. Because this ester is sterically hindered, it does not

degrade easily.

The "No-Hydrolysis" Rule
Standard laboratory protocols often suggest hydrolyzing esters with NaOH to form water-

soluble carboxylates. Do not apply this to Methyl 2-methyl-6-phenylbenzoate.

Reasoning: The 2-methyl and 6-phenyl groups block nucleophilic attack at the carbonyl

carbon. Attempting hydrolysis will result in a biphasic mixture of unreacted ester and caustic

soda, creating a more hazardous "Mixed Waste" (Corrosive + Organic) that is expensive to

dispose of.

Segregation Decision Tree
Use the following logic to determine the correct waste container.
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Figure 1: Waste segregation logic. Ensure the ester is dissolved or contained within the correct

stream to prevent cross-contamination.

Step-by-Step Disposal Protocol
Scenario A: Pure Compound (Expired or Surplus)

Container Selection: Use the original container if intact. If not, transfer to a chemically

compatible High-Density Polyethylene (HDPE) or amber glass bottle.

Labeling: Attach a hazardous waste label.
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Constituents: "Methyl 2-methyl-6-phenylbenzoate (95%+)"

Hazards: Check "Toxic" and "Irritant".[3]

Secondary Containment: Place the bottle in a secondary tub to prevent leaks during

transport to the central accumulation area.

Scenario B: Reaction Mixture (In Solution)
Identify the Solvent:

If dissolved in Dichloromethane (DCM)

Halogenated Waste.

If dissolved in Ethyl Acetate/Hexane/Methanol

Non-Halogenated Waste.

Concentration: If the concentration is >5%, note this on the tag.

pH Check: Ensure the solution is neutral (pH 6-8). If you attempted an acidic or basic

workup, neutralize the solvent matrix before adding it to the organic waste drum to prevent

drum pressurization.

Scenario C: Contaminated Solids (Gloves, Weigh Boats,
Silica Gel)

Dry Solids: Silica gel from column chromatography containing the ester must be dried in a

fume hood to remove volatile solvents.

Bagging: Place dried silica and contaminated PPE (nitrile gloves) into a clear, heavy-duty

hazardous waste bag (6-mil thickness recommended).

Tagging: Label as "Solid Debris contaminated with Organic Esters".

Spill Response Procedures
In the event of a spill, rapid containment is necessary to prevent environmental release.[3]
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Required PPE: Nitrile gloves (double gloved), lab coat, safety goggles.

Spill Detected Assess Volume & State

Liquid Spill

Solid Spill
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or Polypropylene Pads
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(Avoid Dust)

Collect in HazWaste Bag Clean Surface with
Soap & Water
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Figure 2: Operational workflow for spill remediation. Note that standard paper towels are

insufficient for larger liquid spills; use vermiculite.

Regulatory Compliance (US Focus)
RCRA Classification
Under the US Resource Conservation and Recovery Act (RCRA), this specific compound is not

a "P-listed" or "U-listed" waste by specific name. However, it is regulated based on

characteristics:

Ignitability (D001): If the waste solution has a flash point < 60°C (e.g., if dissolved in Ethyl

Acetate).

Toxicity: While not T-listed, it must be treated as toxic due to the "Harmful if swallowed"

profile.[3]

EPA Waste Code Assignment:

Pure Substance: Assign "Non-Regulated Chemical Waste" (unless local laws dictate

otherwise) but dispose of via incineration.

In Solvent: Assign codes based on the solvent (e.g., F003 for Acetone/Ethyl Acetate

mixtures, F002 for DCM mixtures).
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Maintain a Waste Manifest tracking the volume generated. Ensure the chemical name "Methyl
2-methyl-6-phenylbenzoate" is written out in full on the manifest to assist the disposal facility

in profiling the waste stream for incineration parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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